Boc-3-cyano-L-phenylalanine
Overview
Description
Boc-3-cyano-L-phenylalanine is a synthetic amino acid with the molecular formula C15H18N2O4 and a molecular weight of 290.31 . It is also known by other synonyms such as Boc-L-Phe (3-CN)-OH and Boc-m-cyano-L-Phe-OH . The compound appears as a white powder .
Molecular Structure Analysis
The IUPAC name for Boc-3-cyano-L-phenylalanine is (2S)-3-(3-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid . The InChI key is FDQDHMZKOPOWFE-LBPRGKRZSA-N .Physical And Chemical Properties Analysis
Boc-3-cyano-L-phenylalanine is a solid substance with a melting point of 119-124 °C . It has a density of 1.2±0.1 g/cm^3 .Scientific Research Applications
Photoactivatable Analogue Synthesis : Baldini et al. (1988) utilized a Boc-protected derivative of a photoactivatable analogue of phenylalanine for mischarging Escherichia coli tRNAPhe, demonstrating a novel application in protein synthesis and RNA manipulation (Baldini et al., 1988).
Native Chemical Ligation : Crich and Banerjee (2007) reported the synthesis of erythro-N-Boc-β-mercapto-l-phenylalanine, enabling native chemical ligation at phenylalanine, an important method in peptide synthesis (Crich & Banerjee, 2007).
β2,3-Amino Acid Synthesis : Longobardo et al. (2015) explored the synthesis of N(Boc)-β3-amino nitriles from l-phenylalanine, contributing to the homologation of α-amino acids and expanding the repertoire of amino acids available for research and pharmaceutical applications (Longobardo et al., 2015).
Circular Dichroism Studies : Peggion et al. (1974) investigated the conformations of l-phenylalanine oligomers, including those with Boc protection, using circular dichroism. This study aids in understanding the conformational properties of phenylalanine derivatives (Peggion et al., 1974).
FRET Cassettes and DNA Sequencing : Nampalli et al. (2002) used an unnatural, tri-functional amino acid, t-Boc-l-para-amino-phenylalanine, for the design and synthesis of FRET cassettes, demonstrating its potential in DNA sequencing applications (Nampalli et al., 2002).
Radioiodination for Peptide Synthesis : Wilbur et al. (1993) synthesized a phenylalanine derivative for radioiodination, facilitating its use in peptide synthesis. This development is significant for labeling peptides in various research contexts (Wilbur et al., 1993).
Safety and Hazards
Mechanism of Action
Target of Action
Boc-Phe(3-CN)-OH, also known as Boc-3-cyano-L-phenylalanine or Boc-L-3-Cyanophenylalanine, is a synthetic compound that has been found to interact with certain targets. It’s worth noting that similar compounds have been found to interact with g-protein coupled receptors (gpcrs), which mediate cell signaling and regulate numerous physiological processes .
Mode of Action
It has been observed that the trans and cis isomers of similar compounds exhibit different affinities, selectivities, and binding modes toward tetrabutylammonium salts of amino acids protected by a tert-butoxycarbonyl group . This suggests that Boc-Phe(3-CN)-OH may interact with its targets in a similar manner, potentially leading to changes in cellular processes.
Biochemical Pathways
Given the potential interaction with gpcrs, it’s plausible that this compound could influence a variety of cellular signaling pathways .
Result of Action
Given its potential interaction with gpcrs, it’s plausible that this compound could influence a variety of cellular processes .
properties
IUPAC Name |
(2S)-3-(3-cyanophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O4/c1-15(2,3)21-14(20)17-12(13(18)19)8-10-5-4-6-11(7-10)9-16/h4-7,12H,8H2,1-3H3,(H,17,20)(H,18,19)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDQDHMZKOPOWFE-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC(=CC=C1)C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](CC1=CC(=CC=C1)C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20370338 |
Source
|
| Record name | Boc-Phe(3-CN)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20370338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-3-cyano-L-phenylalanine | |
CAS RN |
131980-30-8 |
Source
|
| Record name | 3-Cyano-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131980-30-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boc-Phe(3-CN)-OH | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20370338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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